2-(4-{[4-oxo-3-(prop-2-en-1-yl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}butyl)-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C24H23N3O3S2
• Molecular Weight: 465.6 g/mol
• IUPAC Name: 2-[4-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]butyl]isoindole-1,3-dione
• InChI: InChI=1S/C24H23N3O3S2/c1-2-12-27-23(30)19-17-10-7-11-18(17)32-20(19)25-24(27)31-14-6-5-13-26-21(28)15-8-3-4-9-16(15)22(26)29/h2-4,8-9H,1,5-7,10-14H2
• InChI Key: OWFODKCBHKYIFL-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCCCCN3C(=O)C4=CC=CC=C4C3=O)SC5=C2CCC5

Description

The compound 2-(4-{[4-oxo-3-(prop-2-en-1-yl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}butyl)-1H-isoindole-1,3(2H)-dione (CAS: 371934-60-0) is a structurally complex molecule with a molecular formula of C25H25N3O3S2 and a molecular weight of 479.6 g/mol . Its core consists of a cyclopenta[4,5]thieno[2,3-d]pyrimidinone scaffold, a bicyclic system fused with a thiophene ring and a pyrimidinone moiety. The compound is further modified with a prop-2-en-1-yl (allyl) group at position 3 and a butyl sulfanyl linker connecting the core to an isoindole-1,3-dione substituent . This isoindole-dione group introduces six hydrogen bond acceptors, a feature that may enhance binding interactions in biological systems . The compound’s stereochemistry is achiral, simplifying synthetic and analytical workflows .

Preparation Methods

The synthesis of 2-(4-{[4-oxo-3-(prop-2-en-1-yl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}butyl)-1H-isoindole-1,3(2H)-dione involves multiple steps, including the formation of the cyclopenta[4,5]thieno[2,3-d]pyrimidine core and the subsequent attachment of the isoindole-1,3(2H)-dione moiety. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions: Typical reagents include acids, bases, and transition metal catalysts. Reaction conditions often involve specific temperatures and pressures to optimize the reaction rate and yield.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(4-{[4-oxo-3-(prop-2-en-1-yl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}butyl)-1H-isoindole-1,3(2H)-dione has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 2-(4-{[4-oxo-3-(prop-2-en-1-yl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}butyl)-1H-isoindole-1,3(2H)-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. This can lead to changes in cellular processes such as signal transduction, gene expression, and metabolic pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compound (Reference)	Substituents at Key Positions	Molecular Weight (g/mol)	logP	Hydrogen Bond Acceptors	Notable Features
Target Compound	- 3-(prop-2-en-1-yl) - 2-(butylsulfanyl)-isoindole-dione	479.6	N/A	6	High polar surface area (39.185 Ų)
2-{[2-([1,1'-biphenyl]-4-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl) analogue	- 3-(prop-2-en-1-yl) - 2-(biphenyl-oxoethylsulfanyl)	458.6	5.8154	6	Biphenyl group enhances lipophilicity
3-benzyl-1-[(4-chlorophenyl)methyl] analogue	- 3-benzyl - 1-(4-chlorophenylmethyl)	422.93	5.9413	4	Chlorophenyl substitution for halogen interactions
2-(ethylsulfanyl)-3-(4-methoxyphenyl) analogue	- 3-(4-methoxyphenyl) - 2-(ethylsulfanyl)	N/A	N/A	N/A	Methoxy group improves solubility
2-{[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-3-(4-chlorophenyl) analogue	- 3-(4-chlorophenyl) - 2-(benzodioxol-oxoethylsulfanyl)	N/A	N/A	N/A	Benzodioxole ring for metabolic stability

Physicochemical Properties

• The isoindole-dione group may partially offset this via polar interactions .
• Solubility : The 4-methoxyphenyl analogue likely has improved aqueous solubility compared to the target compound due to its electron-donating methoxy group.

Computational and 3D Similarity

• 3D Shape Similarity (ST) : PubChem3D metrics suggest that compounds with ST ≥0.8 and CT (feature similarity) ≥0.5 are considered 3D neighbors. For example, the target compound’s isoindole-dione group may create unique shape/feature overlaps despite low 2D similarity to analogues .
• 2D vs. 3D Comparison : As demonstrated for indomethacin and sulindac , the target compound may exhibit low 2D Tanimoto similarity to some analogues (e.g., <0.5) but high 3D similarity (ST >0.8), enabling complementary structure-activity insights.